Cas no 1797093-73-2 (2-(4-fluorophenoxy)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide)

• Product Name: 2-(4-fluorophenoxy)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide
• CAS No: 1797093-73-2
• MF: C₁₅H₁₄FN₃O₃S
• MW: 335.353365421295
• CID: 5371127
• Update Time: 2025-06-13

2-(4-fluorophenoxy)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide

• Inchi： 1S/C15H14FN3O3S/c16-9-3-5-10(6-4-9)22-8-12(20)19-15-18-11-2-1-7-17-14(21)13(11)23-15/h3-6H,1-2,7-8H2,(H,17,21)(H,18,19,20)
• InChI Key： TWORLMJVWAHRER-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCCNC(=O)C=2S1)(=O)COC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(4-fluorophenoxy)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide

Comprehensive Analysis of 2-(4-fluorophenoxy)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide (CAS No. 1797093-73-2)

In the rapidly evolving field of pharmaceutical chemistry, 2-(4-fluorophenoxy)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide (CAS No. 1797093-73-2) has emerged as a compound of significant interest. This molecule, characterized by its unique thiazolo[5,4-c]azepine core and 4-fluorophenoxy moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the pharmacological properties it may exhibit.

The compound's heterocyclic framework is a key feature that aligns with current trends in medicinal chemistry, where fused ring systems are often explored for their ability to interact with biological targets. The presence of the fluorophenoxy group further enhances its potential as a bioactive molecule, given the well-documented role of fluorine in improving pharmacokinetic properties. This has led to a surge in searches for "thiazoloazepine derivatives" and "fluorinated acetamides in drug design," reflecting the growing curiosity around this compound.

From a synthetic perspective, 2-(4-fluorophenoxy)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide presents an interesting challenge. Its multi-step synthesis involves the construction of the thiazoloazepine scaffold, followed by strategic functionalization. Recent publications have highlighted methods to optimize its yield and purity, addressing common queries such as "how to synthesize thiazoloazepine derivatives" and "best practices for fluorophenoxy incorporation." These discussions are crucial for chemists aiming to explore this compound's full potential.

The pharmacological profile of this compound is another area of intense research. Preliminary studies suggest that its molecular structure may lend itself to interactions with enzymes or receptors involved in various disease pathways. This has sparked interest in queries like "biological activity of thiazoloazepine compounds" and "fluorophenoxy acetamides as therapeutic agents." While detailed mechanistic studies are still underway, the compound's drug-like properties make it a promising candidate for further investigation.

In the context of drug discovery, 2-(4-fluorophenoxy)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide exemplifies the shift toward targeted molecular design. Its structure incorporates elements known to enhance bioavailability and target specificity, aligning with the industry's focus on precision medicine. Searches for "innovative heterocycles in pharmaceuticals" and "role of fluorine in drug development" underscore the relevance of such compounds in modern research.

Beyond its potential therapeutic applications, this compound also serves as a valuable chemical tool for probing biological systems. Its unique scaffold can be modified to study structure-activity relationships (SAR), a topic frequently searched as "SAR studies of thiazoloazepines." This versatility makes it a subject of interest not only for medicinal chemists but also for biologists exploring new mechanisms of action.

As the scientific community continues to explore 2-(4-fluorophenoxy)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide, its significance in academic and industrial research is expected to grow. With ongoing advancements in computational chemistry and high-throughput screening, the compound's potential applications are likely to expand, addressing queries such as "future directions for thiazoloazepine research" and "emerging trends in fluorinated drug candidates."

In summary, 2-(4-fluorophenoxy)-N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)acetamide (CAS No. 1797093-73-2) represents a fascinating intersection of structural innovation and pharmacological potential. Its study not only advances our understanding of heterocyclic chemistry but also contributes to the broader goal of developing more effective and targeted therapeutics. As research progresses, this compound is poised to remain a focal point in discussions surrounding next-generation drug design.